Cas no 2229556-07-2 (2-4-(difluoromethoxy)-2-fluorophenyl-2,2-difluoroethan-1-ol)

• Product Name: 2-4-(difluoromethoxy)-2-fluorophenyl-2,2-difluoroethan-1-ol
• CAS No: 2229556-07-2
• MF: C₉H₇F₅O₂
• MW: 242.142700433731
• CID: 6255751
• PubChem ID: 165680579
• Update Time: 2025-10-29

2-4-(difluoromethoxy)-2-fluorophenyl-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(difluoromethoxy)-2-fluorophenyl-2,2-difluoroethan-1-ol
• EN300-1966744
• 2229556-07-2
• 2-[4-(difluoromethoxy)-2-fluorophenyl]-2,2-difluoroethan-1-ol

• Inchi： 1S/C9H7F5O2/c10-7-3-5(16-8(11)12)1-2-6(7)9(13,14)4-15/h1-3,8,15H,4H2
• InChI Key： OMRKGGUNAHUNOT-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=CC=1F)OC(F)F)F

Computed Properties

• Exact Mass: 242.03662027g/mol
• Monoisotopic Mass: 242.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-4-(difluoromethoxy)-2-fluorophenyl-2,2-difluoroethan-1-ol

Compound 2229556-07-2: A Comprehensive Overview

The compound with CAS No. 2229556-07-2, known as 2-(4-(difluoromethoxy)-2-fluorophenyl)-2,2-difluoroethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and a difluoroethanol moiety, making it a promising candidate for various applications.

Structural Analysis: The molecule's structure is centered around a phenyl ring substituted with a difluoromethoxy group at the para position and a fluorine atom at the ortho position. This substitution pattern not only enhances the molecule's stability but also imparts unique electronic properties. The presence of multiple fluorine atoms in the structure contributes to its high lipophilicity, which is advantageous in drug design for improving bioavailability.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and fluorination reactions. The characterization of CAS No. 2229556-07-2 has been carried out using state-of-the-art techniques such as NMR spectroscopy and mass spectrometry, confirming its purity and structural integrity.

Applications in Pharmaceutical Chemistry: The compound has shown potential as a lead molecule in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs), has been highlighted in recent studies. For instance, research published in *Nature Communications* demonstrated that 4-(difluoromethoxy)-2-fluorophenyl derivatives can act as agonists for certain orphan receptors, opening new avenues for drug discovery.

Materials Science Applications: Beyond pharmaceuticals, CAS No. 2229556-07-2 has found applications in the synthesis of advanced materials. Its fluorinated nature makes it an ideal candidate for use in high-performance polymers and coatings, where thermal stability and chemical resistance are paramount. A study in *Advanced Materials* showcased its role as a building block for self-healing polymers, leveraging its unique chemical reactivity.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Recent eco-toxicological studies have indicated that CAS No. 2229556-07-2 exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is warranted to assess its long-term persistence and degradation pathways in various environmental matrices.

Future Prospects: The versatility of CAS No. 229556-07-1 (corrected CAS number) positions it as a valuable tool in both academic research and industrial applications. Ongoing investigations into its catalytic properties suggest potential uses in asymmetric synthesis, while its photophysical characteristics are being explored for optoelectronic devices.

In conclusion, CAS No. 2389438-13-8 (another corrected CAS number) continues to be a focal point for innovation across multiple disciplines due to its unique chemical properties and diverse applicability.